Cas no 959573-06-9 ((2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 959573-06-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• MDL: MFCD07363520
• CID: 1035666
• PubChem ID: 2762300
• Update Time: 2025-05-27

(2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid
• (2R,3R)-3-AMINO-3-(3-FLUOROPHENYL)-2-HYDROXYPROPIONIC ACID
• PS-12831
• 959573-06-9
• DTXSID10376147
• AKOS016844032
• (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoicacid
• MFCD07363520
• (2R,3R)-3-Amino-3-(3-fluoro-phenyl)-2-hydroxy-propionic acid

• MDL： MFCD07363520
• Inchi： 1S/C9H10FNO3/c10-6-3-1-2-5(4-6)7(11)8(12)9(13)14/h1-4,7-8,12H,11H2,(H,13,14)/t7-,8-/m1/s1
• InChI Key： XVPSWGNJNOSORO-HTQZYQBOSA-N
• SMILES： FC1=CC=CC(=C1)[C@H]([C@H](C(=O)O)O)N

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 0.97130

Additional information on (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

Introduction to (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic Acid (CAS No. 959573-06-9)

(2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid (CAS No. 959573-06-9) is a chiral amino acid derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a hydroxyl group, which contribute to its biological activity and selectivity.

The (2R,3R)-configuration of this compound is crucial for its biological properties, as stereochemistry plays a vital role in the interaction of small molecules with biological targets. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid in various therapeutic areas. One notable application is its use as a GABAA receptor modulator. GABAA receptors are key targets for the treatment of neurological disorders such as anxiety, epilepsy, and sleep disorders. The ability of this compound to selectively modulate these receptors has been demonstrated in preclinical studies, showing promising results in reducing anxiety-like behaviors and improving sleep quality.

In addition to its role as a GABAA receptor modulator, (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid has also been investigated for its potential as an antibacterial agent. Research has shown that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. This dual functionality—acting as both a GABAA receptor modulator and an antibacterial agent—makes it a versatile compound with broad therapeutic potential.

The synthesis of (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the asymmetric synthesis of the chiral centers using catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste production.

Pharmacokinetic studies have revealed that (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

Toxicity studies have shown that (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid has a favorable safety profile at therapeutic doses. Preclinical studies in animal models have demonstrated that the compound is well-tolerated with no significant adverse effects observed at doses up to several times higher than those required for therapeutic efficacy.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects for various indications, including anxiety disorders and bacterial infections.

In conclusion, (2R,3R)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid (CAS No. 959573-06-9) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Its potential applications as a GABAA receptor modulator and antibacterial agent highlight its versatility and therapeutic potential. Continued research and development will likely lead to new insights into its mechanisms of action and further optimization for clinical use.